Cas no 131933-20-5 (Adenosine, 2-(4-cyclohexylbutoxy)-)

• Product Name: Adenosine, 2-(4-cyclohexylbutoxy)-
• CAS No: 131933-20-5
• MF: C₂₀H₃₁N₅O₅
• MW: 421.490644693375
• CID: 1229308
• Update Time: 2024-08-05

Adenosine, 2-(4-cyclohexylbutoxy)- Chemical and Physical Properties

Names and Identifiers

• Adenosine, 2-(4-cyclohexylbutoxy)-
• Adenosine, 2-(4-cyclohexylbutoxy)- (9CI)

• Inchi： 1S/C20H31N5O5/c21-17-14-18(25(11-22-14)19-16(28)15(27)13(10-26)30-19)24-20(23-17)29-9-5-4-8-12-6-2-1-3-7-12/h11-13,15-16,19,26-28H,1-10H2,(H2,21,23,24)/t13-,15-,16-,19-/m1/s1
• InChI Key： OXOBGRYXRGZAJU-NVQRDWNXSA-N
• SMILES： OC[C@H]1O[C@@H](N2C3C(=C(N=C(OCCCCC4CCCCC4)N=3)N)N=C2)[C@H](O)[C@@H]1O

Computed Properties

• Exact Mass: 421.23273

Experimental Properties

• Density: 1.57±0.1 g/cm3(Predicted)
• Melting Point: 191 °C
• Boiling Point: 722.9±70.0 °C(Predicted)
• PSA: 148.77
• pka: 13.07±0.70(Predicted)